Cas no 17316-55-1 (Diethyl cinnamylphosphonate)

• Product Name: Diethyl cinnamylphosphonate
• CAS No: 17316-55-1
• MF: C₁₃H₁₉O₃P
• MW: 254.261924982071
• MDL: MFCD00798606
• CID: 87827
• PubChem ID: 5914782
• Update Time: 2025-10-29

Diethyl cinnamylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl cinnamylphosphonate
• cinnamylphosphonic acid diethyl ester
• Diaethoxy-styryl-phosphin
• Diaethylstyrylphosphonit
• DIETHYL TRANS-CINNAMYLPHOSPHONATE
• trans-styrylphosphonous acid diethyl ester
• (E)-diethyl styrylphosphonite
• LABOTEST-BB LT01148543
• (3-Phenyl-allyl)-phosphonic acid diethyl ester
• 17316-55-1
• (3-PHENYL-ALLYL)-PHOSPHONICACIDDIETHYLESTER
• AKOS017343369
• DIETHYL TRANS-CINNAMYLPHOSPHONATE 98
• SCHEMBL3291420
• AWKOMEXJXBINBQ-DHZHZOJOSA-N
• Diethyl trans-cinnamylphosphonate, 98%
• NSC-125942
• Diethyl trans-3-Phenyl-2-propenephosphonate
• MFCD00798606
• NSC125942
• [(E)-3-diethoxyphosphoryl-prop-1-enyl]-benzene
• 2-METHOXYBUTANOICACID
• [(E)-3-diethoxyphosphorylprop-1-enyl]benzene
• 52378-69-5
• CS-0361272
• 58922-31-9
• diethyl trans-cinnamyl phosphonate
• DB-243407
• Diethyl [(2E)-3-phenyl-2-propen-1-yl]phosphonate
• DIETHYLCINNAMYLPHOSPHONATE

• MDL： MFCD00798606
• Inchi： 1S/C13H19O3P/c1-3-15-17(14,16-4-2)12-8-11-13-9-6-5-7-10-13/h5-11H,3-4,12H2,1-2H3/b11-8+
• InChI Key： AWKOMEXJXBINBQ-DHZHZOJOSA-N
• SMILES： P(C/C=C/C1C=CC=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 254.10700
• Monoisotopic Mass: 254.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.093 g/mL at 25 °C(lit.)
• Boiling Point: 368.2°Cat760mmHg
• Flash Point: 228 °F
• Refractive Index: n20/D 1.5280(lit.)
• PSA: 45.34000
• LogP: 3.96590
• Solubility: Uncertain

Diethyl cinnamylphosphonate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Diethyl cinnamylphosphonate

Diethyl Cinnamylphosphonate: A Comprehensive Overview

Diethyl cinnamylphosphonate, also known by its CAS number 17316-55-1, is a versatile organic compound that has garnered significant attention in various fields of research and industry. This compound, which belongs to the class of phosphonates, is characterized by its unique structure and functional properties. In recent years, advancements in synthetic chemistry and materials science have led to a deeper understanding of its potential applications, making it a subject of interest for researchers and professionals alike.

The molecular structure of diethyl cinnamylphosphonate comprises a cinnamyl group attached to a phosphonate moiety, which contributes to its distinctive reactivity and stability. This structure allows the compound to participate in a wide range of chemical reactions, including nucleophilic substitutions and polymerizations. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as high-performance polymers and biocompatible coatings.

One of the most promising applications of diethyl cinnamylphosphonate lies in the field of materials science. Researchers have explored its use as a building block for creating stimuli-responsive materials, which can alter their properties in response to external stimuli such as temperature or pH changes. These materials hold potential in drug delivery systems, sensors, and adaptive textiles.

In addition to its material applications, diethyl cinnamylphosphonate has also found relevance in biochemistry and pharmacology. Its ability to interact with biological molecules makes it a valuable tool in the study of enzyme mechanisms and drug design. Recent findings suggest that derivatives of this compound may exhibit potential as inhibitors of certain enzymes associated with diseases such as cancer and neurodegenerative disorders.

The synthesis of diethyl cinnamylphosphonate has been optimized through innovative methodologies that enhance yield and purity. Green chemistry approaches, including the use of biocatalysts and solvent-free conditions, have been employed to make the production process more sustainable. These advancements not only improve the scalability of the synthesis but also align with global efforts toward environmentally friendly chemical manufacturing.

In terms of industrial applications, diethyl cinnamylphosphonate is utilized as an intermediate in the production of specialty chemicals, including agrochemicals and personal care products. Its role in enhancing the stability and efficacy of these products underscores its importance in modern manufacturing processes.

The growing interest in cinnamylphosphonate derivatives has led to increased investment in research aimed at expanding their utility. Collaborative efforts between academia and industry are paving the way for novel applications, particularly in areas such as renewable energy technologies and advanced healthcare solutions.

In conclusion, diethyl cinnamylphosphonate, with its unique chemical properties and diverse applications, continues to be a focal point for scientific exploration. As research progresses, it is anticipated that this compound will unlock new possibilities across multiple disciplines, contributing significantly to technological advancements and sustainable development.